Cas no 1806514-99-7 (2,5-Diamino-6-difluoromethyl-1H-benzimidazole)

• Product Name: 2,5-Diamino-6-difluoromethyl-1H-benzimidazole
• CAS No: 1806514-99-7
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4824712
• Update Time: 2025-06-15

2,5-Diamino-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-6-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H8F2N4/c9-7(10)3-1-5-6(2-4(3)11)14-8(12)13-5/h1-2,7H,11H2,(H3,12,13,14)
• InChI Key： HNUZYUILPROPSG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC2=C(C=1)NC(N)=N2)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7

Additional information on 2,5-Diamino-6-difluoromethyl-1H-benzimidazole

Introduction to 2,5-Diamino-6-difluoromethyl-1H-benzimidazole (CAS No. 1806514-99-7)

2,5-Diamino-6-difluoromethyl-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806514-99-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The structural features of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole, particularly the presence of amino groups at the 2- and 5-positions and a difluoromethyl group at the 6-position, contribute to its unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives having been investigated for their therapeutic potential. The introduction of fluorine atoms into aromatic rings is a common strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the case of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole, the difluoromethyl group not only influences the electronic properties of the molecule but also contributes to its interactions with biological targets. This compound has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores designed to target specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the binding modes of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole with various biological targets. Molecular docking studies have suggested that this compound may interact with proteins involved in cancer progression and inflammation. For instance, preliminary simulations indicate that it could bind to kinases and transcription factors, potentially inhibiting their activity and thereby disrupting signaling pathways that contribute to tumor growth. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the benzimidazole ring presents challenges due to their reactivity and sensitivity to certain reaction conditions. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to incorporate fluorine atoms efficiently. These advances have enabled chemists to access a wide range of fluorinated benzimidazoles for further biological evaluation.

In vitro studies have begun to uncover the potential biological activities of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole. Initial experiments have shown that this compound exhibits modest inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders, where inflammation plays a significant role. Additionally, preliminary cell-based assays suggest that 2,5-Diamino-6-difluoromethyl-1H-benzimidazole may have anti-proliferative effects on cancer cell lines, making it a promising candidate for further investigation in oncology research.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The presence of fluorine atoms in 2,5-Diamino-6-difluoromethyl-1H-benzimidazole is expected to enhance its bioavailability by improving metabolic stability. Fluoro-substituted compounds often exhibit longer half-lives and better oral absorption compared to their non-fluorinated counterparts. This attribute is particularly advantageous for drug candidates intended for systemic administration. Further pharmacokinetic studies are needed to fully characterize the disposition of this compound in vivo.

The benzimidazole scaffold has been extensively modified to develop drugs targeting various diseases. The structural flexibility of benzimidazoles allows for the introduction of diverse functional groups while maintaining core biological activity. Researchers have leveraged this property to create derivatives with enhanced specificity and reduced toxicity. The case of 2,5-Diamino-6-difluoromethyl-1H-benzimidazole exemplifies how structural modifications can fine-tune molecular interactions with biological targets. By optimizing the positions and types of substituents on the benzimidazole ring, scientists can develop compounds with improved therapeutic profiles.

As research continues in medicinal chemistry, compounds like 2,5-Diamino-6-difluoromethyl-1H-benzimbidazole (CAS No. 1806514-99-7) will play an increasingly important role in drug discovery efforts. The integration of computational methods with experimental validation has accelerated the process of identifying promising candidates for further development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into effective treatments for human diseases. The study of such compounds not only advances our understanding of disease mechanisms but also provides new tools for therapeutic intervention.

The future direction of research on 2,5-Diamino-6-difluoromethyl-1H-benzimidazole may include exploring its potential as a lead compound for drug development or as an intermediate in synthesizing more complex molecules. The versatility of benzimidazoles makes them ideal candidates for further structural diversification through combinatorial chemistry or library screening approaches. By systematically modifying key functional groups while maintaining core structural elements, researchers can generate novel derivatives with tailored properties for specific therapeutic applications.

In conclusion,2,5-Diamino-6-difluoromethyl-1H-benzimidazole (CAS No. 1806514-99) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new treatments against various diseases. As our understanding of molecular interactions continues to evolve，compounds like this will undoubtedly contribute to innovative approaches in drug discovery and development，ultimately benefiting patients worldwide.